Cas no 2034564-24-2 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034564-24-2
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 5921183
• PubChem ID: 119102120
• Update Time: 2025-08-05

N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F6520-1084
• AKOS026693518
• N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-methyl-2-oxo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]pyridine-3-carboxamide
• 2034564-24-2

• Inchi： 1S/C17H16N2O2S2/c1-19-9-2-3-14(17(19)21)16(20)18-8-6-13-4-5-15(23-13)12-7-10-22-11-12/h2-5,7,9-11H,6,8H2,1H3,(H,18,20)
• InChI Key： HEFHXFDBOSREIA-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2)

The compound N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a bithiophene moiety with a dihydropyridine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, as these factors are critical for its development into a viable pharmaceutical agent.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapy. The N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure exhibits potential interactions with various biological targets, including kinases and receptors, which are often implicated in inflammatory diseases and cancer. Its CAS No. 2034564-24-2 is frequently searched in academic databases, reflecting the growing interest in its mechanism of action and structure-activity relationship (SAR).

The synthesis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Chemists have optimized these processes to improve yield and purity, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also areas of active research, as these properties influence its drug-like behavior.

From a drug development perspective, CAS No. 2034564-24-2 is often discussed in the context of high-throughput screening (HTS) and virtual screening platforms. These technologies enable rapid identification of lead compounds, and N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising results in preliminary assays. Its molecular weight and lipophilicity align with the Lipinski's Rule of Five, a key criterion for orally active drugs.

Another hot topic in the scientific community is the compound's potential role in neurodegenerative disorders. Early studies suggest that its bithiophene-ethyl side chain may interact with neuronal receptors, offering a new avenue for treating conditions like Alzheimer's disease. This aligns with the increasing focus on central nervous system (CNS) drugs, a rapidly expanding market.

In summary, N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2) represents a compelling case study in modern pharmaceutical research. Its multifunctional structure, combined with its potential applications in oncology and neurology, makes it a compound of high interest. Future studies will likely explore its toxicology profile and in vivo efficacy, paving the way for clinical trials.